5-oxo-4-(thiophen-2-ylmethyl)-N-(4-(trifluoromethoxy)benzyl)morpholine-3-carboxamide

• IUPAC Name: 5-oxo-4-(thiophen-2-ylmethyl)-N-[[4-(trifluoromethoxy)phenyl]methyl]morpholine-3-carboxamide
• InChI: InChI=1S/C18H17F3N2O4S/c19-18(20,21)27-13-5-3-12(4-6-13)8-22-17(25)15-10-26-11-16(24)23(15)9-14-2-1-7-28-14/h1-7,15H,8-11H2,(H,22,25)
• InChI Key: BPEBNYFDGCDJMS-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C(=O)CO1)CC2=CC=CS2)C(=O)NCC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C18H17F3N2O4S
• Molecular Weight: 414.4 g/mol

Description

5-oxo-4-(thiophen-2-ylmethyl)-N-(4-(trifluoromethoxy)benzyl)morpholine-3-carboxamide is a useful research compound. Its molecular formula is C18H17F3N2O4S and its molecular weight is 414.4. The purity is usually 95%.
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Scientific Research Applications

Novel Compound Synthesis

Researchers have developed methods for synthesizing new chemical structures by utilizing derivatives similar to the compound . These efforts aim to explore various heterocyclic compounds with potential pharmacological activities. For instance, Abu-Hashem et al. (2020) synthesized a range of new heterocyclic compounds demonstrating significant anti-inflammatory and analgesic activities, highlighting the versatility of such molecular frameworks in drug discovery (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Crystal Structure Analysis

Lu et al. (2017) conducted a study on the crystal structure of a closely related compound, revealing its potential in inhibiting cancer cell proliferation. This type of research is crucial for understanding the molecular interactions and mechanisms underlying the biological activities of compounds (Lu, Zhou, Xu, Yue, Ji, Zheng, & Jin, 2017).

Antimicrobial Activity

The exploration of antimicrobial properties is another significant area of research. For example, Desai, Dodiya, & Shihora (2011) synthesized a series of compounds evaluated for their in vitro antibacterial and antifungal activities, contributing to the search for new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Biological Activity Evaluation

Investigating the biological activity of compounds is key to identifying potential therapeutic agents. Ji et al. (2018) synthesized a compound exhibiting distinct inhibitory capacity against cancer cell proliferation, underscoring the therapeutic potential of such molecules (Ji, Jin, Zhao, Zheng, Song, Ge, Liu, & Lu, 2018).